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Compound of Interest

Compound Name: 4'-Chloro-2'-fluoroacetophenone

Cat. No.: B064128

Technical Guide: 4'-Chloro-2'-
fluoroacetophenone

Audience: Researchers, scientists, and drug development professionals.

Core Subject: An in-depth overview of the fundamental molecular properties of 4'-Chloro-2'-
fluoroacetophenone, a compound relevant in organic synthesis and medicinal chemistry.

Molecular and Physical Data Summary

The key quantitative data for 4'-Chloro-2'-fluoroacetophenone are summarized in the table
below. This information is critical for experimental design, stoichiometric calculations, and
analytical characterization.

Property Value References
Molecular Formula CsHeCIFO [1][2]13]
Molecular Weight 172.58 g/mol [11[2]

CAS Number 175711-83-8 [1][3]

Experimental Protocols
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Detailed experimental protocols for the synthesis or specific analytical quantification of 4'-
Chloro-2'-fluoroacetophenone are not broadly available in public literature. However, it is
known to be used as a reagent in the synthesis of other complex molecules. For instance, it is
utilized in the preparation of aminoazabenzimidazoles, which have shown potential as orally
active antimalarial agents, and in the synthesis of the JAK2 inhibitor, LY2784544.[4] The
synthesis of such derivative compounds would follow standard organic chemistry reaction
protocols, such as nucleophilic substitution or condensation reactions, depending on the

desired product.

Logical Relationship of Molecular Properties

The following diagram illustrates the logical flow from the compound's nomenclature to its
fundamental molecular properties.

4'-Chloro-2'-fluoroacetophenone

Chemical Structure

Determines

Molecular Formula
C8H6CIFO

Molecular Weight
172.58 g/mol

Figure 1. Derivation of Molecular Properties
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Caption: Logical flow from compound name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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